Acetyl-d3 L-Carnitine Hydrochloride

Specification

• Description: Acetyl-L-carnitine-d3 is intended for use as an internal standard for the quantification of L-acetylcarnitine by GC- or LC-MS. Acetyl-L-carnitine is an acetylated form of the essential mitochondrial metabolite L-carnitine that is catabolized by plasma esterases into carnitine. Acetyl-L-carnitine facilitates the uptake of acetyl-CoA into mitochondria during fatty acid oxidation, enhances acetylcholine production, and stimulates protein and membrane phospholipid synthesis. In vivo, acetyl-L-carnitine (100 mg/kg) increases mGlu2/3 receptor protein levels and mechanical pain thresholds in a mouse model of chronic inflammatory pain induced by complete Freund's adjuvant.; Acetyl-d3 L-Carnitine Hydrochloride is labelled Acetyl L-Carnitine Hydrochloride which is used for transmembrane action potential studies. Acetylcarnitine has antinociceptive activity that may be mediated by enhanced activity of muscarinic cholinergic receptors or mGlu2 glutamate receptors.
• CAS No.: 362049-62-5
• Molecular Formula: C9H18ClNO4
• Molecular Weight: 242.71 g/mol
• IUPAC Name: [(2R)-3-carboxy-2-(2,2,2-trideuterioacetyl)oxypropyl]-trimethylazanium;chloride
• Standard InChI: InChI=1S/C9H17NO4.ClH/c1-7(11)14-8(5-9(12)13)6-10(2,3)4;/h8H,5-6H2,1-4H3;1H/t8-;/m1./s1/i1D3
• Standard InChI Key: JATPLOXBFFRHDN-SPMMGKNWSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C(=O)O[C@H](CC(=O)O)C[N+](C)(C)C.[Cl-]
• SMILES: CC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
• Canonical SMILES: CC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]